Cas no 2172172-97-1 (2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid)

• Product Name: 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid
• CAS No: 2172172-97-1
• MF: C₂₅H₂₅F₃N₂O₅
• MW: 490.471617460251
• CID: 5853973
• PubChem ID: 165516613
• Update Time: 2025-11-01

2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid
• EN300-1528469
• 2-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]propanoic acid
• 2172172-97-1

• Inchi： 1S/C25H25F3N2O5/c1-24(22(32)33,14-10-11-14)30-21(31)12-20(25(26,27)28)29-23(34)35-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20H,10-13H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： ONEABHBULUOUFM-UHFFFAOYSA-N
• SMILES： FC(C(CC(NC(C(=O)O)(C)C1CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 490.17155639g/mol
• Monoisotopic Mass: 490.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid

Introduction to 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic Acid (CAS No. 2172172-97-1)

2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid (CAS No. 2172172-97-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and trifluoromethyl substituents. These structural elements contribute to its potential applications in various therapeutic areas.

The cyclopropyl group is known for its strain energy and ability to influence the conformational properties of molecules. In the context of 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid, this group may enhance the compound's binding affinity to specific protein targets, thereby improving its pharmacological activity. Recent studies have shown that cyclopropyl-containing compounds can exhibit enhanced potency and selectivity in various biological assays.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with various reaction conditions. In the structure of 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid, the Fmoc group protects the amino functionality during synthesis and can be selectively removed using mild base treatment. This feature makes the compound highly versatile for further chemical modifications and derivatization.

The presence of trifluoromethyl substituents in the structure of 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid imparts unique electronic and steric properties to the molecule. Trifluoromethyl groups are known for their strong electron-withdrawing effect, which can modulate the reactivity and stability of the compound. Additionally, these groups can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

In recent years, there has been growing interest in developing compounds with multifunctional properties for therapeutic applications. 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid represents a promising candidate in this regard due to its combination of structural features that can be tailored for specific biological activities. For instance, studies have shown that compounds with similar structural motifs exhibit potent anti-inflammatory and anti-cancer activities.

The synthesis of 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid typically involves a multi-step process that includes the formation of the cyclopropyl moiety, introduction of the Fmoc protecting group, and incorporation of the trifluoromethyl substituents. Advanced synthetic methods and techniques have been developed to optimize the yield and purity of this compound, making it more accessible for research purposes.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 2-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid. Preclinical studies have demonstrated promising results in terms of pharmacokinetic properties and biological activity. However, further investigations are needed to fully understand its potential therapeutic applications and to address any potential side effects or toxicities.

In conclusion, 2-cyclopropyl-2-3-{(9H-fluoren-9-yloxymethyl)carbamoyl}-N-(cyclopropylethynyl)butanamide, or more accurately referred to as 2-cyclopropyl-2-(3-{[(9H-fluoren - 9 - yl) methoxy] carbonyl} amino) - 4 , 4 , 4 - trifluoro - butanamide propanoic acid, is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further development and exploration in various therapeutic areas.